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Frequently Asked Questions

What is the solubility and recommended solvent for Go 6983? Go 6983 is readily soluble in DMSO but

is insoluble in water or ethanol [1] [2] [3]. The maximum solubility in DMSO is reported to be between

22.12 mg/mL and 100 mg/mL [1] [4].

What are the standard storage conditions for stock solutions?

Powder Form: Store the solid compound at -20°C [1] [5] [3].

Stock Solution (DMSO): Aliquot and store at -80°C for up to 6 months, or at -20°C for up to 1
month [4]. Using freshly prepared solutions on the same day is recommended for optimal results [3].

What is a typical working concentration for Go 6983? The appropriate concentration depends on your

experimental model and target. The table below summarizes some concentrations used in published cell-

based experiments.

Cell Line/Tissue Concentration
Incubation
Time

Purpose / Effect
Citation
Source

Human Pluripotent
Stem Cells

2 µM Not Specified Culture in naïve human stem
cell medium

[1]

PC12 Cells 0.5 µM Pre-treatment Blocking PMA's effect on IGF-1
signaling

[2] [6]
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Cell Line/Tissue Concentration
Incubation
Time

Purpose / Effect
Citation
Source

Human

Osteosarcoma
Cells

20 µM 30 min pre-

treatment

Abolishing LPA-induced COX-2

expression

[1]

C6 Glioma Cells 1 µM 2 h pre-
treatment

Inhibiting TCDD-induced PKC
translocation & GLT-1

expression changes

[4]

BMMs 2.5 µM 4 h pre-

treatment

Investigating RANKL signaling

pathway

[4]

Stock Solution Preparation Protocol

Below is a general workflow for preparing a 10 mM stock solution of Go 6983. Always refer to your specific

product's Certificate of Analysis for precise molecular weight.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.tocris.com/products/go-6983_2285
https://www.medchemexpress.com/Go-6983.html?srsltid=AfmBOoqsyuDLUX5HzYRPHwtCUWQtVSNrO7nvIxtUHSE5lW0qalrWyM6w
https://www.medchemexpress.com/Go-6983.html?srsltid=AfmBOoqsyuDLUX5HzYRPHwtCUWQtVSNrO7nvIxtUHSE5lW0qalrWyM6w
https://www.smolecule.com/products/s548499?utm_src=pdf-body
https://www.smolecule.com/products/s548499?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start Preparation

1. Calculate Mass Needed
For 10 mL of 10 mM stock:

Mass = 10 mM × 0.01 L × 442.51 g/mol = 44.25 mg

2. Weigh the Compound
Accurately weigh 44.25 mg of Go 6983 powder.

3. Transfer to Vial
Transfer powder to a suitable sterile vial.

4. Add Solvent
Add 10 mL of pure, anhydrous DMSO.

Final concentration: 10 mM.

5. Mix Thoroughly
Vortex or sonicate the mixture

until the powder is completely dissolved.

6. Aliquot for Storage
Divide the solution into small, single-use aliquots

in sterile microtubes.

7. Label and Store
Label with date, concentration, and passage number.

Store aliquots at -80°C.
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Stock Solution Ready
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Troubleshooting Common Issues

Precipitation upon Thawing: If your stock solution precipitates after thawing, warm the vial at 37°C
and shake it briefly in an ultrasonic bath to re-dissolve the compound [4] [3].

Impact of Moisture: Hygroscopic DMSO can absorb water and reduce solubility over time. Always
use fresh, anhydrous DMSO and ensure the container is tightly sealed [2].

Unexpected Biological Results: Verify your working concentration against the scientific literature for
similar assays (see the table above). Remember that higher concentrations (e.g., 20 µM) may be
required to observe an effect in some systems [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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